molecular formula C23H19FN8O B1192092 2-[(1S)-1-[(6-amino-5-cyanopyrimidin-4-yl)amino]ethyl]-5-fluoro-N-methyl-3-pyridin-2-ylquinoline-4-carboxamide

2-[(1S)-1-[(6-amino-5-cyanopyrimidin-4-yl)amino]ethyl]-5-fluoro-N-methyl-3-pyridin-2-ylquinoline-4-carboxamide

Cat. No. B1192092
M. Wt: 442.4584
InChI Key: CCLUQQJLBVGECO-LBPRGKRZSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

AM-1430 is a potent and selective PI3Kδ inhibitor. AM-1430 has cellular potency: pAKT IC50 = 0.8 nM;  HWB,u (pAKT) IC 50 = 7.7 nM. Rat KLH: IgG ED50 -= 0.016 mg/kg;  IhM ED50 = 0.015 mg/kg. Rat PK Clu = 1.7 L/hr/kg. AM-1430 displays excellent potency and selectivity profile in biochemical and cellular assays as well as optimal rat PK profile. PI3Kδ is hyperactivated in B-cell malignancies and plays a vital role in the B-cell receptor pathway, a key oncogenic driver in various B-cell malignancies, including CLL.

Scientific Research Applications

Synthesis and Computational Studies

  • A study by Jayarajan et al. (2019) focuses on the synthesis of similar compounds through a three-component reaction. This study includes computational methods and investigates non-linear optical (NLO) properties and molecular docking analyses. It suggests potential applications in the inhibition of tubulin polymerization and anticancer activity.

Heterocyclic Synthesis

  • Research by Bakhite et al. (2005) discusses the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines. These compounds have potential applications in various areas, including medicinal chemistry.

Reaction Studies and Synthesis Methods

  • A paper by Sirakanyan et al. (2015) presents a reaction study that led to the unexpected formation of various heterocyclic compounds. This study contributes to understanding the synthesis pathways and potential biological activities of these compounds.

Pyrimidine Derivatives and Biological Activities

  • Research on the synthesis of pyrimidine derivatives and their biological activities is covered by Nofal et al. (2011). The study evaluates the analgesic and anti-inflammatory activities of these compounds, providing insights into potential therapeutic applications.

Synthesis and Antiviral Activity

  • The synthesis and evaluation of antiviral activities of related compounds are discussed by Ivashchenko et al. (2014). This research offers insights into the potential use of these compounds in treating viral infections.

Antimicrobial Activity

  • Hafez et al. (2015) focus on the synthesis of polysubstituted and condensed pyrazolopyranopyrimidine derivatives, evaluating their antimicrobial activities (Hafez et al., 2015). This study contributes to the development of new antimicrobial agents.

properties

Molecular Formula

C23H19FN8O

Molecular Weight

442.4584

IUPAC Name

2-[(1S)-1-[(6-amino-5-cyanopyrimidin-4-yl)amino]ethyl]-5-fluoro-N-methyl-3-pyridin-2-ylquinoline-4-carboxamide

InChI

InChI=1S/C23H19FN8O/c1-12(31-22-13(10-25)21(26)29-11-30-22)20-18(15-7-3-4-9-28-15)19(23(33)27-2)17-14(24)6-5-8-16(17)32-20/h3-9,11-12H,1-2H3,(H,27,33)(H3,26,29,30,31)/t12-/m0/s1

InChI Key

CCLUQQJLBVGECO-LBPRGKRZSA-N

SMILES

CC(C1=NC2=C(C(=CC=C2)F)C(=C1C3=CC=CC=N3)C(=O)NC)NC4=NC=NC(=C4C#N)N

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>2 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

AM-1430;  AM 1430;  AM1430.

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-[(1S)-1-[(6-amino-5-cyanopyrimidin-4-yl)amino]ethyl]-5-fluoro-N-methyl-3-pyridin-2-ylquinoline-4-carboxamide
Reactant of Route 2
Reactant of Route 2
2-[(1S)-1-[(6-amino-5-cyanopyrimidin-4-yl)amino]ethyl]-5-fluoro-N-methyl-3-pyridin-2-ylquinoline-4-carboxamide
Reactant of Route 3
Reactant of Route 3
2-[(1S)-1-[(6-amino-5-cyanopyrimidin-4-yl)amino]ethyl]-5-fluoro-N-methyl-3-pyridin-2-ylquinoline-4-carboxamide
Reactant of Route 4
Reactant of Route 4
2-[(1S)-1-[(6-amino-5-cyanopyrimidin-4-yl)amino]ethyl]-5-fluoro-N-methyl-3-pyridin-2-ylquinoline-4-carboxamide
Reactant of Route 5
Reactant of Route 5
2-[(1S)-1-[(6-amino-5-cyanopyrimidin-4-yl)amino]ethyl]-5-fluoro-N-methyl-3-pyridin-2-ylquinoline-4-carboxamide
Reactant of Route 6
Reactant of Route 6
2-[(1S)-1-[(6-amino-5-cyanopyrimidin-4-yl)amino]ethyl]-5-fluoro-N-methyl-3-pyridin-2-ylquinoline-4-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.